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Compound of Interest

Compound Name: 1-Naphthalenepropionic acid

Cat. No.: B188576 Get Quote

This guide provides immediate, essential safety protocols and logistical plans for researchers,

scientists, and drug development professionals handling 1-Naphthalenepropionic acid. The

following procedures are designed to ensure safe handling, storage, and disposal of this

chemical in a laboratory setting.

Chemical Identifier:

Compound Name 1-Naphthalenepropionic acid

Molecular Formula C13H12O2

CAS Number 3243-42-3

Molecular Weight 200.23 g/mol

Hazard Identification and GHS Classification
1-Naphthalenepropionic acid poses several health risks.[1][2][3] The primary hazards are

summarized in the table below.
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Hazard Class Category Hazard Statement

Skin Irritation 2
H315: Causes skin irritation.[1]

[2][3]

Serious Eye Irritation 2A
H319: Causes serious eye

irritation.[1][2][3]

Specific target organ toxicity —

single exposure
3

H335: May cause respiratory

irritation.[1][2][3]

Signal Word: Warning

Pictograms:

Exclamation Mark

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling 1-
Naphthalenepropionic acid to minimize exposure and ensure personal safety.[4][5][6]

Protection Type Specification Standard

Eye Protection
Goggles or safety glasses with

side-shields.

European Standard EN 166 or

OSHA 29 CFR 1910.133.[4][5]

[6]

Hand Protection
Chemical-resistant gloves

(e.g., Neoprene, Nitrile rubber).

Inspect gloves before use.[4]

[5][6]

Skin and Body Protection Long-sleeved laboratory coat.
Ensure full coverage of

exposed skin.[4]

Respiratory Protection

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

exposure limits are exceeded

or if irritation is experienced.[4]

[5][7]

Necessary when working

outside a fume hood or with

large quantities.
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Operational Plan: Step-by-Step Handling Procedure
1. Engineering Controls:

Always handle 1-Naphthalenepropionic acid in a well-ventilated area.[7]

Use a chemical fume hood for all procedures that may generate dust or aerosols.[5]

2. Personal Preparation:

Don the required PPE as specified in the table above.

Ensure an eyewash station and safety shower are readily accessible.

3. Handling the Chemical:

Avoid direct contact with skin and eyes.[6][7]

Avoid formation of dust and aerosols.[6][7]

Use non-sparking tools to prevent ignition.[7]

Wash hands thoroughly after handling.[6]

4. Storage:

Store in a cool, dry, and well-ventilated place.[4][7]

Keep the container tightly closed when not in use.[4][7]

Store away from incompatible materials such as strong oxidizing agents.

Emergency Procedures
First Aid Measures:
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Exposure Route First Aid Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek immediate medical

attention.[5][7]

Skin Contact

Immediately wash off with soap and plenty of

water. Remove contaminated clothing. Seek

medical attention if irritation persists.[5][6][7]

Eye Contact

Rinse cautiously with water for at least 15

minutes. Remove contact lenses if present and

easy to do. Continue rinsing. Seek immediate

medical attention.[5][6][7]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[5][7]

Spill Response:

Evacuate personnel from the spill area.

Wear appropriate PPE, including respiratory protection.

For small spills, sweep up the solid material, avoiding dust generation, and place it in a

suitable, closed container for disposal.[6]

For large spills, prevent further leakage if it is safe to do so.[7]

Do not let the chemical enter drains.[6][7]

Disposal Plan
Dispose of 1-Naphthalenepropionic acid and any contaminated materials in accordance

with all applicable local, state, and federal regulations.

Waste materials should be placed in a labeled, sealed container.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://pim-resources.coleparmer.com/sds/45984.pdf
https://www.chemicalbook.com/msds/1-naphthyl-propionate.pdf
https://pim-resources.coleparmer.com/sds/45984.pdf
https://www.oxfordlabfinechem.com/msds/(N-06081-100)%201-NAPHTHOIC%20ACID%2097.pdf
https://www.chemicalbook.com/msds/1-naphthyl-propionate.pdf
https://pim-resources.coleparmer.com/sds/45984.pdf
https://www.oxfordlabfinechem.com/msds/(N-06081-100)%201-NAPHTHOIC%20ACID%2097.pdf
https://www.chemicalbook.com/msds/1-naphthyl-propionate.pdf
https://pim-resources.coleparmer.com/sds/45984.pdf
https://www.chemicalbook.com/msds/1-naphthyl-propionate.pdf
https://www.oxfordlabfinechem.com/msds/(N-06081-100)%201-NAPHTHOIC%20ACID%2097.pdf
https://www.chemicalbook.com/msds/1-naphthyl-propionate.pdf
https://www.oxfordlabfinechem.com/msds/(N-06081-100)%201-NAPHTHOIC%20ACID%2097.pdf
https://www.chemicalbook.com/msds/1-naphthyl-propionate.pdf
https://www.benchchem.com/product/b188576?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b188576?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Consult with your institution's environmental health and safety (EHS) department for specific

disposal guidelines.

Workflow for Safe Handling and Disposal of 1-
Naphthalenepropionic Acid
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Start: Prepare for Handling

Don Personal Protective Equipment (PPE)
- Goggles
- Gloves

- Lab Coat

Verify Engineering Controls
- Fume Hood Operational

- Eyewash/Shower Accessible

Chemical Handling
- Work in Fume Hood

- Avoid Dust/Aerosol Generation
- Use Non-Sparking Tools

Storage
- Cool, Dry, Well-Ventilated Area

- Tightly Closed Container

After Use

Spill or Exposure Occurs

If Accident Occurs

Waste Collection
- Place in Labeled, Sealed Container

Generate Waste

End of Process

Securely Stored

Administer First Aid
- Follow SDS Protocol

- Seek Medical Attention

Exposure

Spill Cleanup
- Evacuate Area

- Use Appropriate PPE
- Contain and Collect Waste

Spill

Return to Work (If Safe)

Dispose of Waste
- Follow Institutional & Regulatory Guidelines

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 1-Naphthalenepropionic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b188576?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

